Cas no 2137971-77-6 (N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide)
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide Chemical and Physical Properties
Names and Identifiers
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- 2137971-77-6
- EN300-712771
- N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide
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- Inchi: 1S/C10H15N3O2/c1-3-4-10(15)11-6-9(14)8-5-12-13(2)7-8/h5,7H,3-4,6H2,1-2H3,(H,11,15)
- InChI Key: HRWWZRCYYOOUHW-UHFFFAOYSA-N
- SMILES: O=C(CCC)NCC(C1C=NN(C)C=1)=O
Computed Properties
- Exact Mass: 209.116426730g/mol
- Monoisotopic Mass: 209.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 64Ų
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712771-0.05g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 0.05g |
$587.0 | 2025-03-12 | |
| Enamine | EN300-712771-0.1g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 0.1g |
$615.0 | 2025-03-12 | |
| Enamine | EN300-712771-0.25g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 0.25g |
$642.0 | 2025-03-12 | |
| Enamine | EN300-712771-0.5g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 0.5g |
$671.0 | 2025-03-12 | |
| Enamine | EN300-712771-1.0g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 1.0g |
$699.0 | 2025-03-12 | |
| Enamine | EN300-712771-2.5g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 2.5g |
$1370.0 | 2025-03-12 | |
| Enamine | EN300-712771-5.0g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 5.0g |
$2028.0 | 2025-03-12 | |
| Enamine | EN300-712771-10.0g |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide |
2137971-77-6 | 95.0% | 10.0g |
$3007.0 | 2025-03-12 |
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide
Comprehensive Overview of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide (CAS No. 2137971-77-6)
N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide, identified by its CAS number 2137971-77-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 1-methyl-1H-pyrazole moiety with a butanamide group, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders and inflammation.
The growing interest in N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide aligns with broader trends in precision medicine and sustainable agriculture. For instance, its pyrazole core is a common pharmacophore in FDA-approved drugs, such as celecoxib, which underscores its relevance in COX-2 inhibition studies. Meanwhile, the butanamide side chain offers opportunities for derivatization, enabling the development of novel agrochemicals with improved biodegradability—a key concern for environmentally conscious stakeholders.
From a synthetic chemistry perspective, CAS 2137971-77-6 exemplifies the convergence of heterocyclic chemistry and amide coupling techniques. Its preparation typically involves multi-step reactions, including N-alkylation of pyrazole derivatives and subsequent acylative amidation. These methods are frequently optimized using green chemistry principles, such as solvent-free conditions or catalytic systems, to meet the demand for sustainable manufacturing practices.
Analytical characterization of N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide relies on advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These tools confirm the compound’s purity and stereochemistry, critical for regulatory compliance in pharmaceutical applications. Notably, its crystalline form has been studied for polymorphic stability, a hot topic in formulation science due to its impact on drug bioavailability.
In the context of intellectual property, 2137971-77-6 has been cited in patents related to kinase inhibitors and herbicide adjuvants, reflecting its cross-industry utility. This dual applicability resonates with current searches for "multi-target drug design" and "green agrochemicals," highlighting its alignment with both biomedical innovation and environmental sustainability trends.
Future research directions for N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]butanamide may explore its structure-activity relationships (SAR) in greater depth, particularly through computational modeling and AI-driven drug discovery platforms. Such approaches could accelerate its adoption in personalized medicine, addressing frequent search queries like "next-generation small-molecule therapeutics" and "AI in chemical synthesis."
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